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Compound of Interest

Compound Name: 3-Methoxybenzyl bromide

Cat. No.: B123926

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Methoxybenzyl bromide is a crucial reagent in organic synthesis, particularly valued in the
pharmaceutical industry for the creation of complex molecular architectures. Its utility as a key
building block necessitates a thorough understanding of its commercial availability, typical
purity levels, and potential impurities. This technical guide provides an in-depth overview of
these aspects, offering valuable information for researchers, scientists, and professionals in
drug development to ensure the quality and reliability of their starting materials. The guide
details commercially available purity grades, lists prominent suppliers, and outlines the
analytical methodologies used for purity assessment. Furthermore, it presents a common
synthetic route and discusses potential process-related impurities, equipping users with the
knowledge to select appropriate grades of 3-Methoxybenzyl bromide and implement effective
quality control measures.

Commercial Availability

3-Methoxybenzyl bromide is readily available from a variety of chemical suppliers, catering to
a wide range of research and development needs, from laboratory-scale synthesis to bulk
manufacturing. The compound is typically offered in various quantities and purities to suit
different applications.

Table 1. Prominent Commercial Suppliers of 3-Methoxybenzyl Bromide
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Supplier Available Purities Common Quantities
Sigma-Aldrich 98% 5mL, 25 mL
Thermo Scientific Chemicals 98+% 50,25¢9

Chem-Impex

> 99% (GC)

5mL, 25 mL, 100 mL

Amerigo Scientific

98%

Inquire for details

ChemicalBook

98%, 99%

Inquire for details

Physicochemical Properties

A clear understanding of the physicochemical properties of 3-Methoxybenzyl bromide is

essential for its safe handling, storage, and application in chemical reactions.

Table 2: Physicochemical Properties of 3-Methoxybenzyl Bromide

Property Value Reference
CAS Number 874-98-6 [11[2]
Molecular Formula CsH9BroO [1][2]
Molecular Weight 201.06 g/mol [31[4]

Appearance Colorless to light yellow liquid [1][5]
Boiling Point 152 °C at 760 mmHg [1][41[6]
Density 1.436 g/mL at 25 °C [3][4]

Refractive Index (n20/D)

1.575

[3]4]

Solubility

Soluble in chloroform.

Storage Conditions

Store at 0-8 °C

[1]

Synthesis and Potential Impurities
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The most common synthetic route to 3-Methoxybenzyl bromide involves the radical
bromination of 3-methylanisole. This process, while efficient, can lead to the formation of
several impurities that may affect the quality and reactivity of the final product.

3-Methylanisole

N-Bromosuccinimide (NBS)
Radical Initiator (e.g., AIBN)

Solvent (e.g., CCl4)

Crude 3-Methoxybenzyl bromide Purified 3-Methoxybenzyl bromide

Radical Purification
Bromination (e.g., Distillation)

Click to download full resolution via product page

A common synthetic pathway for 3-Methoxybenzyl bromide.

Table 3: Potential Impurities in 3-Methoxybenzyl Bromide
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Impurity Chemical Structure Potential Origin

3-Methylanisole (starting )
) CH30CeH4CH3 Incomplete reaction.
material)

3-Methoxybenzyl alcohol CH30CsH4CH20H Hydrolysis of the product.

] ] Side reaction during synthesis
3,3'-Dimethoxydibenzyl ether (CH30C6H4CH2)20 ]
or degradation.

Ring-brominated isomers (e.qg., Side reaction during
. BrCeHs(CH3s)(OCHs3) o
2-bromo-5-methylanisole) bromination.
Dibrominated product (3- Over-bromination of the
] ] CH30CeH4CHBr2 ) )
Methoxybenzylidene bromide) starting material.

Analytical Methods for Purity Determination

To ensure the quality of 3-Methoxybenzyl bromide, a range of analytical techniques are
employed. Gas Chromatography (GC) is the most cited method for purity assessment by
commercial suppliers. However, High-Performance Liquid Chromatography (HPLC) and
Nuclear Magnetic Resonance (NMR) spectroscopy are also powerful tools for a comprehensive
analysis.
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Sample Preparation

v Analytical Techniques
High-Performance Liquid Nuclear Magnetic Resonance
[Chromatography (HPLC) Ces G emEigan; (E6) (NMR)
Data Analysis
Y Y Y A 4

Purity Assessment Impurity Identification
(% Area) (MS, NMR shifts)

Certificate of Analysis
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Unknown Peak in
GC or HPLC Chromatogram

Mass Spectrometry (MS) NMR Spectroscopy
- Determine Molecular Weight - Determine Structure

Compare with Spectral
Databases and Literature

Impurity Structure
Confirmed
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Commercial Availability and
Purity of 3-Methoxybenzyl Bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123926#commercial-availability-and-purity-of-3-
methoxybenzyl-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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